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Compound of Interest

Compound Name: Cyclohexadecanone

Cat. No.: B1615262

For immediate release:

This document provides essential safety and logistical information for the proper disposal of
Cyclohexadecanone in a laboratory setting. The following procedural guidance is intended for
researchers, scientists, and drug development professionals to ensure the safe handling and
disposal of this compound, minimizing risks to personnel and the environment.

Hazard Profile and Personal Protective Equipment
(PPE)

Cyclohexadecanone is classified as a flammable liquid and is harmful if swallowed, in contact
with skin, or if inhaled.[1][2] It can also cause skin and serious eye irritation.[1][2] Adherence to
strict safety protocols is mandatory when handling and disposing of this chemical.

Required Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
o Body Protection: A laboratory coat must be worn.

» Respiratory Protection: Work should be conducted in a well-ventilated area or under a
chemical fume hood to avoid inhalation of vapors.[1]
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Quantitative Data for Cyclohexadecanone

The following table summarizes key quantitative data for Cyclohexadecanone, crucial for risk
assessment and proper handling.

Property Value Source
Flash Point 148.33 °C (299.00 °F) [3]
Oral LD50 (Rat) > 2000 mg/kg [3]
Dermal LD50 (Rabbit) > 2000 mg/kg [3]

H226, H302, H312, H315,
GHS Hazard Statements [1112]
H318, H332, H335

Step-by-Step Disposal Procedure

The proper disposal of Cyclohexadecanone requires a systematic approach to waste
management, from the point of generation to final disposal by a licensed service.

Experimental Protocol for Disposal:
» Waste Identification and Segregation:
o Classify waste Cyclohexadecanone as "Hazardous Chemical Waste."

o Due to its flammability and toxicity, it must be segregated from other waste streams,
particularly incompatible materials such as strong oxidizing agents.

¢ Waste Collection and Storage:

o Container: Use a designated, compatible, and leak-proof container with a secure screw
cap. The original container is often a suitable choice.

o Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full
chemical name: "Cyclohexadecanone." The label should also indicate the hazards (e.g.,
"Flammable," "Toxic").
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o Storage Location: Store the waste container in a designated satellite accumulation area
that is cool, dry, and well-ventilated. Keep the container away from heat, sparks, and open
flames.

e Spill Management:

o Minor Spills: In the event of a small spill, absorb the material with an inert absorbent such
as sand, vermiculite, or a commercial sorbent. Collect the contaminated absorbent
material into a designated hazardous waste container.

o Major Spills: For larger spills, evacuate the area and immediately contact your institution's
Environmental Health and Safety (EHS) department.

e Disposal of Empty Containers:

o Empty Cyclohexadecanone containers must be triple-rinsed with a suitable solvent (e.g.,
ethanol or acetone).

o The rinsate from the triple rinse must be collected and disposed of as hazardous chemical
waste.

o After triple-rinsing, the container should be punctured or otherwise rendered unusable to
prevent reuse. The defaced container can then typically be disposed of as regular solid
waste, but institutional policies should be confirmed.

e Arranging for Final Disposal:
o Do not dispose of Cyclohexadecanone down the drain or in the regular trash.

o Contact your institution's EHS or a licensed hazardous waste disposal contractor to
arrange for the pickup and proper disposal of the collected waste. Ensure all institutional
and regulatory requirements for waste handover are met.

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of Cyclohexadecanone waste in a laboratory
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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